2-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 2-methoxy-N-[(3-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C15H13N3O4S/c1-22-13-8-3-2-7-12(13)14(19)17-15(23)16-10-5-4-6-11(9-10)18(20)21/h2-9H,1H3,(H2,16,17,19,23)
• InChI Key: DCYPMIMOAYBIQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC(=S)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H13N3O4S
• Molecular Weight: 331.3 g/mol

Description

2-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide, commonly known as MNATB, is a chemical compound that has been extensively studied for its potential applications in scientific research. The compound has been synthesized using various methods and has shown promising results in terms of its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of MNATB is not fully understood, but research suggests that the compound may work by inhibiting the activity of enzymes involved in cancer cell growth and the formation of amyloid-beta peptides. MNATB has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
MNATB has been shown to have a number of biochemical and physiological effects. The compound has been shown to inhibit the activity of enzymes involved in cancer cell growth, as well as the formation of amyloid-beta peptides. MNATB has also been shown to induce apoptosis in cancer cells. Additionally, the compound has been shown to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

MNATB has a number of advantages for use in lab experiments. The compound is relatively easy to synthesize and can be obtained in large quantities. Additionally, MNATB has been shown to be effective in inhibiting the growth of cancer cells and the formation of amyloid-beta peptides, making it a promising candidate for further research. However, limitations for the use of MNATB in lab experiments include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are a number of future directions for research on MNATB. One area of interest is the development of MNATB-based therapies for the treatment of cancer and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of MNATB and to identify potential side effects. Other potential future directions for research include the development of new methods for synthesizing MNATB and the identification of other potential applications for the compound in scientific research.

Synthesis Methods

MNATB can be synthesized using various methods, including the reaction of 3-nitroaniline with carbon disulfide and potassium hydroxide to form 3-nitrophenyl isothiocyanate. This compound is then reacted with 2-methoxybenzoyl chloride to form MNATB. Other methods include the reaction of 3-nitroaniline with thiophosgene and the reaction of 3-nitrophenyl isocyanate with 2-methoxybenzoic acid.

Scientific Research Applications

MNATB has been studied extensively for its potential applications in scientific research. The compound has been shown to have anticancer properties, with studies demonstrating its ability to inhibit the growth of cancer cells. MNATB has also been studied for its potential use in the treatment of Alzheimer's disease, with research showing that the compound can inhibit the formation of amyloid-beta peptides, which are associated with the development of Alzheimer's disease.